Cas no 139537-55-6 (Butanedioic acid, 2-cyclopropyl-2-methyl-, 1-methyl ester)

• Product Name: Butanedioic acid, 2-cyclopropyl-2-methyl-, 1-methyl ester
• CAS No: 139537-55-6
• MF: C₉H₁₄O₄
• MW: 186.205063343048
• CID: 1274286
• Update Time: 2024-08-04

Butanedioic acid, 2-cyclopropyl-2-methyl-, 1-methyl ester Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, 2-cyclopropyl-2-methyl-, 1-methyl ester

• Inchi： 1S/C9H14O4/c1-9(5-7(10)11,6-3-4-6)8(12)13-2/h6H,3-5H2,1-2H3,(H,10,11)
• InChI Key： MCXMCSLTJICDSO-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(C1CC1)(C)CC(O)=O

Computed Properties

• Exact Mass: 185.08139

Experimental Properties

• Density: 1.236±0.06 g/cm3(Predicted)
• Boiling Point: 302.9±25.0 °C(Predicted)
• PSA: 66.43
• pka: 4.43±0.21(Predicted)